molecular formula C19H19N5O B5302094 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile

Cat. No. B5302094
M. Wt: 333.4 g/mol
InChI Key: BNXGVRAGMQRWAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile, also known as AMPPN, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth.
Biochemical and Physiological Effects
2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce the activity of certain enzymes, such as cyclooxygenase-2. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile in lab experiments is its specificity. It has been shown to selectively inhibit the activity of certain enzymes and signaling pathways, making it a useful tool for studying the role of these pathways in disease. However, one limitation of using 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for research on 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile. One area of interest is its potential use in combination with other drugs for the treatment of cancer and inflammatory disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Finally, research is needed to determine the long-term effects of 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile on human health.

Synthesis Methods

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile can be synthesized using a multi-step process that involves the reaction of 3-propoxyphenylboronic acid with 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-bromo-nicotinonitrile in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium hydroxide to yield 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile.

Scientific Research Applications

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders.

properties

IUPAC Name

2-amino-4-(1-methylpyrazol-4-yl)-6-(3-propoxyphenyl)pyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N5O/c1-3-7-25-15-6-4-5-13(8-15)18-9-16(14-11-22-24(2)12-14)17(10-20)19(21)23-18/h4-6,8-9,11-12H,3,7H2,1-2H3,(H2,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNXGVRAGMQRWAZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC=CC(=C1)C2=NC(=C(C(=C2)C3=CN(N=C3)C)C#N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-amino-4-(1-methyl-1H-pyrazol-4-yl)-6-(3-propoxyphenyl)nicotinonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.